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Compound of Interest

Compound Name: 5-Aminobenzo[dJoxazol-2(3H)-one

Cat. No.: B085611

In-Depth Technical Guide: 5-
Aminobenzo[d]oxazol-2(3H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 5-
Aminobenzo[d]oxazol-2(3H)-one, a key building block in medicinal chemistry and drug
discovery.

Chemical Structure and Nomenclature

The foundational aspects of any chemical entity are its structure and systematic name. These
identifiers are crucial for unambiguous communication in research and development.

IUPAC Name

The formal International Union of Pure and Applied Chemistry (IUPAC) name for this compound
is 5-amino-1,3-benzoxazol-2(3H)-one.[1]

Chemical Structure

The molecular structure of 5-Aminobenzo[d]oxazol-2(3H)-one consists of a fused bicyclic
system, where a benzene ring is fused to an oxazolone ring. An amine group is substituted at
the 5-position of the benzoxazole core.
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Figure 1: Chemical structure of 5-Aminobenzo[d]oxazol-2(3H)-one.

Physicochemical Properties and Identifiers

A summary of the key properties and identifiers for 5-Aminobenzo[d]oxazol-2(3H)-one is
provided below for easy reference.

Property Value Source

Molecular Formula C7HB6N202 [1][2]

Molecular Weight 150.13 g/mol [1][2]

CAS Number 14733-77-8 [1][2]

SMILES NC1=CC=C20C(=O)NC2=C1  [2]
Synonyms

In literature and commercial catalogs, 5-Aminobenzo[d]oxazol-2(3H)-one may be referred to
by several alternative names.[1] Recognizing these synonyms is essential for comprehensive
literature searches.

5-amino-1,3-benzoxazol-2(3H)-one[1]

5-Amino-2(3H)-benzoxazolone[1][3]

5-Amino-2-benzoxazolinone[1]

2(3H)-Benzoxazolone, 5-amino-[1]

5-amino-3H-benzooxazol-2-one[1]

This guide will be expanded with experimental protocols, quantitative data, and signaling
pathway diagrams as more information becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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